2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C16H16N2O5/c1-2-22-14-8-3-4-9-15(14)23-11-16(19)17-12-6-5-7-13(10-12)18(20)21/h3-10H,2,11H2,1H3,(H,17,19)
• InChI Key: RDIBXHNYQNXPMB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide, also known as ENA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ENA is a white crystalline powder that has a molecular weight of 337.34 g/mol. This compound has been synthesized using various methods, and it has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide is not fully understood. However, studies have shown that 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has also been found to inhibit the activity of phosphodiesterase-4 (PDE4), an enzyme that plays a role in the regulation of inflammation and immune response.
Biochemical and physiological effects:
2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has been found to have significant biochemical and physiological effects. Studies have shown that 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has been found to reduce inflammation by inhibiting the activity of COX-2 and PDE4. 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has also been found to have potential applications in the treatment of neurological disorders, as it can modulate the activity of neurotransmitters.

Advantages and Limitations for Lab Experiments

2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide is also soluble in various solvents, making it easy to work with. However, 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has some limitations for lab experiments. It is a relatively new compound, and there is limited information available on its toxicity and pharmacokinetics. Additionally, the mechanism of action of 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide. One of the significant areas of research is to study the toxicity and pharmacokinetics of 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide. Additionally, further studies are needed to understand the mechanism of action of 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide and its effects on different cell types. Another area of research is to explore the potential applications of 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide in the treatment of neurological disorders. 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has also been found to have potential applications in the field of agriculture, where it can be used as a pesticide. Further research is needed to explore the potential applications of 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide in various fields.
Conclusion:
In conclusion, 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide can be synthesized using various methods and has been found to have significant biochemical and physiological effects. Further research is needed to understand the mechanism of action of 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide and its potential applications in various fields.

Synthesis Methods

2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide can be synthesized using various methods, including the reaction of 2-(2-ethoxyphenoxy)acetic acid with 3-nitroaniline in the presence of a dehydrating agent such as thionyl chloride. The reaction yields 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide as a white crystalline powder with a yield of approximately 60%. Other methods of synthesis include the reaction of 2-(2-ethoxyphenoxy)acetic acid with 3-nitrophenol in the presence of a coupling agent such as dicyclohexylcarbodiimide.

Scientific Research Applications

2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has been found to have potential applications in various fields of scientific research. One of the significant applications of 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide is in the field of cancer research. Studies have shown that 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has anti-cancer properties and can inhibit the growth of cancer cells. 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has also been found to have anti-inflammatory properties and can be used to treat various inflammatory diseases. Additionally, 2-(2-ethoxyphenoxy)-N-(3-nitrophenyl)acetamide has been found to have potential applications in the field of neuroscience, where it can be used to study the mechanisms of synaptic transmission.